2-Chloro-6-ethyl-5-methylpyridine-3-carbonitrile

• IUPAC Name: 2-chloro-6-ethyl-5-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C9H9ClN2/c1-3-8-6(2)4-7(5-11)9(10)12-8/h4H,3H2,1-2H3
• InChI Key: VKWIYSXXRJDRJA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C=C1C)C#N)Cl
• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol

Description

2-Chloro-6-ethyl-5-methylpyridine-3-carbonitrile (CEMPC) is an organic compound that has been studied extensively due to its unique properties and potential applications in a wide range of scientific research areas. CEMPC has been found to have a variety of biochemical and physiological effects, and is a useful tool for laboratory experiments.

Scientific Research Applications

Synthesis and Structural Analysis

2-Chloro-6-ethyl-5-methylpyridine-3-carbonitrile is utilized in the synthesis of complex chemical structures through novel protocols, demonstrating its importance in the development of new chemical entities. For example, a study on the synthesis, X-ray, and spectroscopic analysis of related pyridine derivatives showcased the compound's role in generating new molecular architectures. These derivatives were analyzed using X-ray crystallography, IR, NMR, and electronic spectroscopy, providing insight into their structural features and potential applications in various fields, including material science and pharmaceutical research (Jukić et al., 2010). Another study followed a novel protocol to obtain derivatives from this compound, further expanding its utility in synthesizing new compounds with potential biological and chemical applications (Tranfić et al., 2011).

Photovoltaic and Electronic Applications

The compound has shown potential in the development of materials with specific electronic and optical properties. Studies on 4H-pyrano[3,2-c]quinoline derivatives, including those similar to this compound, have revealed their photovoltaic properties and applications in fabricating organic–inorganic photodiodes. These findings suggest the compound's derivatives can be used in developing new materials for energy conversion and storage, highlighting its importance in renewable energy research (Zeyada et al., 2016).

Chemical Reactivity and Applications in Heterocyclic Chemistry

This compound serves as a key intermediate in the synthesis of a wide range of heterocyclic compounds. Its reactivity has been explored in various studies to develop new synthetic methods and compounds with potential applications in medicinal chemistry and agriculture. For instance, the synthesis of new [1,8]naphthyridine, pyrido[2,3-d]pyrimidine, and other annulated pyridine derivatives from 2-aminopyridine-3-carbonitrile derivatives demonstrates the compound's versatility and utility in creating bioactive molecules with potential pharmacological applications (El-Adasy et al., 2013).